3-(4-tert-butylphenyl)-1-phenyl-1H-pyrazol-5-amine

• IUPAC Name: 5-(4-tert-butylphenyl)-2-phenylpyrazol-3-amine
• InChI: InChI=1S/C19H21N3/c1-19(2,3)15-11-9-14(10-12-15)17-13-18(20)22(21-17)16-7-5-4-6-8-16/h4-13H,20H2,1-3H3
• InChI Key: RFVQQDXOTUKMDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN(C(=C2)N)C3=CC=CC=C3
• Molecular Formula: C19H21N3
• Molecular Weight: 291.4 g/mol

Description

3-(4-tert-butylphenyl)-1-phenyl-1H-pyrazol-5-amine, also known as TBPB, is a selective activator of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 channels are found in sensory neurons and are involved in pain perception, temperature regulation, and inflammation. TBPB has gained attention in scientific research due to its potential as a tool compound for investigating TRPV1 channel function and for developing new therapies for pain management and inflammation.

Scientific Research Applications

Sunscreen Formulations

Avobenzone is an oil-soluble ingredient commonly used in sunscreen products. Its primary role is to absorb the full spectrum of UVA rays. Unlike some organic sunscreen agents, Avobenzone has a broader range of wavelengths over which it can absorb ultraviolet light. This property makes it a key component in many commercial “broad spectrum” sunscreens. .

Analytical Chemistry

Avobenzone serves as a reference compound in analytical chemistry. Its well-defined UV absorption spectrum allows scientists to calibrate UV-visible spectrophotometers and validate measurement accuracy. Additionally, Avobenzone’s stability and reproducibility make it a reliable standard for quality control purposes.